Cas no 76413-92-8 (4-Methoxy-2,3-dihydro-1H-inden-2-amine)

• Product Name: 4-Methoxy-2,3-dihydro-1H-inden-2-amine
• CAS No: 76413-92-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1040449
• PubChem ID: 12728228
• Update Time: 2025-10-30

4-Methoxy-2,3-dihydro-1H-inden-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2,3-dihydro-1H-inden-2-amine
• (+/-)-2-amino-4-methoxyindan
• 4-methoxyindan-2-amine
• 4-METHOXY-INDAN-2-YLAMINE
• AB69970
• AK-87319
• ANW-65946
• CTK8C1137
• SureCN385443
• SCHEMBL385443
• BDA41392
• AT32158
• 4-methoxy-2,3-dihydro-1H-inden-2-ylamine
• NHXLOUDLYDYZQV-UHFFFAOYSA-N
• AKOS016005463
• Z1255380738
• (4-methoxy-2,3-dihydro-1H-inden-2-yl)-amine
• 76413-92-8
• EN300-136876
• 2,3-dihydro-4-methoxy-1H-inden-2-amine
• A852997
• DTXSID40508232
• 2-amino-4-methoxyindan
• CS-0233888
• DB-332380

• MDL： MFCD13190209
• Inchi： 1S/C10H13NO/c1-12-10-4-2-3-7-5-8(11)6-9(7)10/h2-4,8H,5-6,11H2,1H3
• InChI Key： NHXLOUDLYDYZQV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CC(C2)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 317.5±42.0 °C at 760 mmHg
• Flash Point: 145.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Methoxy-2,3-dihydro-1H-inden-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-Methoxy-2,3-dihydro-1H-inden-2-amine

4-Methoxy-2,3-dihydro-1H-inden-2-amine: A Comprehensive Overview

4-Methoxy-2,3-dihydro-1H-inden-2-amine (CAS No. 76413-92-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound belongs to the class of amines and features a dihydroindenyl group substituted with a methoxy group at the 4-position. Its structure, which combines aromaticity with amine functionality, makes it a valuable building block for various applications.

The synthesis of 4-methoxy-2,3-dihydro-1H-inden-2-amine has been extensively studied, with researchers exploring both traditional and modern methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, opening new avenues for its use in chiral chemistry. Additionally, the application of microwave-assisted synthesis has significantly reduced reaction times while maintaining product purity.

One of the most promising applications of 4-methoxy-2,3-dihydro-1H-inden-2-amine lies in its role as an intermediate in drug discovery. Its amine functionality allows for the formation of various bioactive molecules through processes such as alkylation and acylation. Recent studies have highlighted its potential in the development of novel antidepressants and neuroprotective agents due to its ability to modulate neurotransmitter systems.

In the realm of materials science, 4-methoxy-2,3-dihydro-1H-inden-2-amine has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has led to the creation of materials with exceptional catalytic and adsorption properties. Furthermore, its incorporation into polymer matrices has shown potential for developing high-performance thermoplastics with enhanced mechanical and thermal stability.

The physical and chemical properties of 4-methoxy-2,3-dihydro-1H-inden-2-amines have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular geometry, which plays a crucial role in determining its reactivity and selectivity in various chemical transformations.

Recent research has also focused on the environmental impact of 4-methoxy-2,3-dihydro-1H-inden-amines, particularly in terms of their biodegradability and toxicity profiles. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard test conditions, making it suitable for applications where environmental safety is a priority.

In conclusion, 4-methoxy-2,3-dihydroindene amine (CAS No. 76413928) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application methodologies, position it as a key player in future innovations within organic chemistry and related fields.